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Compound of Interest

Compound Name: Lincomycin 2-phosphate

Cat. No.: B1146538

Lincomycin 2-Phosphate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lincomycin 2-phosphate, a
phosphate ester of the lincosamide antibiotic Lincomycin. This document consolidates key
chemical and physical data, outlines its biological activity and mechanism of action, and
provides insights into its analysis and synthesis.

Core Data Presentation

The following tables summarize the essential quantitative information for Lincomycin 2-

phosphate.
Identifier Value Reference
CAS Number 27480-30-4 [1][2][3]
Molecular Formula C18H35N209PS [1112][31[4][5]
Clindamycin Phosphate EP
Synonyms Impurity F, Lincomycin [1114]

phosphate
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Physicochemical Properties Value Reference
Molecular Weight 486.52 g/mol [11[3114115]
Appearance White to Off-white Solid [4]

- Slightly soluble in water and
Solubility _ , [4]
methanol (with heating)

Storage Temperature -20 °C [4]

Biological Activity and Mechanism of Action

Lincomycin 2-phosphate is a derivative of Lincomycin, an antibiotic that inhibits bacterial
protein synthesis. The parent compound, Lincomycin, binds to the 23S portion of the 50S

ribosomal subunit, causing premature dissociation of the peptidyl-tRNA from the ribosome.
Lincomycin 2-phosphate is considered a pro-drug, which is converted to the active form,

Lincomycin, in the body.

The primary application of Lincomycin 2-phosphate is in veterinary medicine. It is also
recognized as an impurity in the production of Clindamycin.[1][4] The antibacterial spectrum is
primarily against Gram-positive bacteria.

Mechanism of Action on Bacterial Ribosome
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Mechanism of Action of Lincosamides
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Caption: Inhibition of bacterial protein synthesis by Lincomycin.
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Experimental Protocols
Synthesis and Purification of Lincomycin 2-phosphate

A general method for the preparation and purification of Lincomycin 2-phosphate involves the
phosphorylation of Lincomycin followed by purification using ion-exchange chromatography.

Materials:

e Lincomycin

Phosphorylating agent

Quaternary ammonium resin (e.g., Dowex 1-X2)

Elution buffers (e.g., ammonium acetate)

Solvents for precipitation (e.g., acetone)
Procedure:
e Phosphorylation: React Lincomycin with a suitable phosphorylating agent.
» lon-Exchange Chromatography:
o Load the reaction mixture onto a Dowex 1-X2 column (or equivalent).
o Elute with a stepwise gradient of ammonium acetate.
o Collect fractions containing Lincomycin 2-phosphate.
» Desalting and Precipitation:

o Remove the ammonium acetate from the collected fractions, for example, by heating or
lyophilization.

o Dissolve the residue in water and precipitate the product by adding a solvent like acetone.

e Drying: Dry the purified Lincomycin 2-phosphate under vacuum.
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Purification Workflow for Lincomycin 2-phosphate
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Caption: General workflow for the purification of Lincomycin 2-phosphate.
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High-Performance Liquid Chromatography (HPLC)
Analysis

The following is a general HPLC method for the analysis of Lincomycin, which can be adapted

for Lincomycin 2-phosphate.

Parameter Condition

C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5
Column

pm)
) Acetonitrile and phosphate buffer (pH 6.0) with a
Mobile Phase )
gradient
Flow Rate 1.0 mL/min
Detection UV at 220 nm
Injection Volume 20 pL
Column Temperature Ambient

Biosynthesis of the Parent Compound, Lincomycin

Lincomycin is a natural product synthesized by the bacterium Streptomyces lincolnensis. The
biosynthesis involves two main precursors: propylproline and a C8 amino-sugar
(methylthiolincosamide). These are synthesized through separate pathways and then

condensed.
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Simplified Biosynthesis of Lincomycin
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Caption: Simplified biosynthetic pathway of Lincomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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